Cas no 1315363-27-9 (IMidazo[1,2-a]pyridine-8-Methanol, 3-broMo-)

• Product Name: IMidazo[1,2-a]pyridine-8-Methanol, 3-broMo-
• CAS No: 1315363-27-9
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5575156
• Update Time: 2025-10-28

IMidazo[1,2-a]pyridine-8-Methanol, 3-broMo- Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-8-Methanol, 3-broMo-
• 3-Bromoimidazo[1,2-a]pyridine-8-methanol

• Inchi： 1S/C8H7BrN2O/c9-7-4-10-8-6(5-12)2-1-3-11(7)8/h1-4,12H,5H2
• InChI Key： UWALRROTOZSRTI-UHFFFAOYSA-N
• SMILES： C1(=CC=CN2C(=CN=C12)Br)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on IMidazo[1,2-a]pyridine-8-Methanol, 3-broMo-

Introduction to IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo- (CAS No. 1315363-27-9)

IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo- (CAS No. 1315363-27-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the imidazo[1,2-a]pyridine class, which is renowned for its diverse biological activities and potential applications in drug development. The presence of a 3-bromo substituent on the pyridine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo-, consists of a fused ring system comprising an imidazole and a pyridine moiety. This configuration is particularly intriguing due to its ability to interact with various biological targets, making it a promising candidate for further investigation. The 8-Methanol group attached to the pyridine ring introduces hydrophilicity, which can influence solubility and metabolic stability, critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. IMidazo[1,2-a]pyridine derivatives have been extensively studied for their role in modulating various biological pathways. Notably, compounds within this class have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The brominated derivative of IMidazo[1,2-a]pyridine-8-Methanol stands out due to its enhanced reactivity, which allows for further functionalization and the development of more complex molecules.

One of the most compelling aspects of IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo-, is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic properties and reduced side effects. For instance, studies have demonstrated that modifications at the 3-bromo position can significantly alter the binding affinity and selectivity of the compound towards specific receptors or enzymes. This flexibility underscores the importance of this compound in the quest for novel therapeutic agents.

The synthesis of IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic core. These synthetic approaches not only highlight the compound's synthetic accessibility but also pave the way for large-scale production and industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. By integrating experimental data with computational techniques, researchers can optimize the structure-activity relationships (SAR) of this compound class more efficiently.

The pharmacological profile of IMidazo[1,2-a]pyridine derivatives has been a subject of intense investigation. Preclinical studies have revealed that these compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The 8-Methanol group plays a crucial role in modulating these effects by influencing receptor binding and metabolic pathways. Additionally, the 3-bromo substituent has been shown to enhance bioavailability and reduce toxicity when compared to unmodified analogs.

In conclusion, IMidazo[1,2-a]pyridine-8-Methanol, 3-bromo- (CAS No. 1315363-27-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry research. As our understanding of its pharmacological properties continues to evolve, this compound is poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.